Cas no 1234807-80-7 (2-{2-[2-(1H-1,3-benzodiazol-1-yl)acetamido]-1,3-thiazol-4-yl}-N-methylacetamide)

• Product Name: 2-{2-[2-(1H-1,3-benzodiazol-1-yl)acetamido]-1,3-thiazol-4-yl}-N-methylacetamide
• CAS No: 1234807-80-7
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 5878667
• PubChem ID: 49712240
• Update Time: 2025-05-19

2-{2-[2-(1H-1,3-benzodiazol-1-yl)acetamido]-1,3-thiazol-4-yl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[[2-(benzimidazol-1-yl)acetyl]amino]-1,3-thiazol-4-yl]-N-methylacetamide
• 2-{2-[2-(1H-1,3-benzodiazol-1-yl)acetamido]-1,3-thiazol-4-yl}-N-methylacetamide
• 2-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)thiazol-4-yl)-N-methylacetamide
• AKOS024519092
• VU0520961-1
• F5791-2231
• 1234807-80-7

• Inchi： 1S/C15H15N5O2S/c1-16-13(21)6-10-8-23-15(18-10)19-14(22)7-20-9-17-11-4-2-3-5-12(11)20/h2-5,8-9H,6-7H2,1H3,(H,16,21)(H,18,19,22)
• InChI Key： HZISJUJFIKSZOF-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CC1=CSC(NC(CN2C=NC3=CC=CC=C32)=O)=N1

Computed Properties

• Exact Mass: 329.09464591g/mol
• Monoisotopic Mass: 329.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-{2-[2-(1H-1,3-benzodiazol-1-yl)acetamido]-1,3-thiazol-4-yl}-N-methylacetamide

Professional Introduction to Compound with CAS No. 1234807-80-7 and Product Name: 2-{2-[2-(1H-1,3-benzodiazol-1-yl)acetamido]-1,3-thiazol-4-yl}-N-methylacetamide

The compound with the CAS number 1234807-80-7 and the product name 2-{2-[2-(1H-1,3-benzodiazol-1-yl)acetamido]-1,3-thiazol-4-yl}-N-methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this compound incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

At the core of this compound's structure is a 1,3-benzodiazole moiety, which is well-known for its role in various pharmacological applications. The 1,3-benzodiazole ring system is characterized by its ability to interact with biological targets in a highly specific manner, often leading to the development of drugs with therapeutic effects. In this particular compound, the 1,3-benzodiazole ring is linked to an acetamido group, which further modulates its pharmacological profile. This modification enhances the compound's solubility and bioavailability, making it more suitable for use in drug formulations.

The presence of a thiazole ring in the molecule is another critical feature that contributes to its biological activity. Thiazole derivatives are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. In the context of this compound, the thiazole ring is connected to a methylacetamide moiety, which provides additional functional diversity. This combination of structural elements suggests that the compound may exhibit multiple modes of action, potentially increasing its therapeutic efficacy.

Recent research in the field of medicinal chemistry has highlighted the importance of designing molecules with multifunctional properties. The compound in question exemplifies this trend by incorporating several pharmacophores that can interact with different biological targets. This approach has been shown to enhance drug potency and reduce the likelihood of resistance development. Studies have demonstrated that compounds with similar structural features often exhibit enhanced binding affinity to biological receptors, leading to more pronounced therapeutic effects.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the 1,3-benzodiazole core, followed by functionalization with the acetamido and thiazole moieties. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have enabled chemists to achieve higher levels of precision in molecular construction, allowing for the efficient preparation of complex compounds like this one.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. This process involves both in vitro and in vivo studies to assess its efficacy and safety profile. In vitro assays are used to screen for activity against various biological targets, while in vivo studies provide insights into how the compound behaves within a living organism. These studies are crucial for determining whether the compound has potential as a lead candidate for drug development.

One area where this compound shows particular promise is in the treatment of neurological disorders. The 1,3-benzodiazole moiety has been shown to interact with receptors involved in neurotransmitter regulation, suggesting that it may have effects on cognitive function and mood. Additionally, the presence of other functional groups enhances its potential as a therapeutic agent. Preclinical studies have indicated that compounds with similar structures may have applications in treating conditions such as anxiety and depression.

The development of new drugs is often hindered by challenges related to drug delivery and formulation. However, the structural features of this compound make it amenable to various formulation strategies. For example, its solubility characteristics can be modified through salt formation or prodrug development to improve bioavailability. These approaches are essential for ensuring that drugs can reach their target sites effectively within an organism.

In conclusion, the compound with CAS number 1234807-80-7 and product name 2-{2-[2-(1H-1,3-benzodiazol-1-yl)acetamido]-1,3-thiazol-4-yl}-N-methylacetamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and multifunctional properties make it a promising candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.